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Introduction

The dimethylglyoxime (DMG) spot test is a highly sensitive and specific qualitative and

quantitative analytical method for the detection of nickel (II) ions.[1][2] Developed by Lev

Aleksandrovich Chugaev in 1905, this colorimetric test remains a fundamental procedure in

analytical chemistry, metallurgy, and material science due to its simplicity and reliability.[1] The

principle is based on the reaction of nickel ions with an alcoholic solution of dimethylglyoxime
in a neutral to slightly alkaline medium (pH 5-9).[3][4] This reaction forms a distinct, bright

cherry-red, insoluble coordination complex, nickel dimethylglyoximate [Ni(C₄H₇N₂O₂)₂], which

precipitates out of the solution.[1][5] The test can be adapted for rapid surface screening (e.g.,

for nickel release from consumer products) or for precise quantitative gravimetric analysis in a

laboratory setting.[6][7]

Data Presentation
The following table summarizes key quantitative parameters associated with the nickel-

dimethylglyoxime reaction, crucial for researchers performing quantitative analyses.
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Parameter Value / Description Reference

Analyte Nickel (II) ions (Ni²⁺) [1][4]

Primary Reagent
Dimethylglyoxime (DMG),

C₄H₈N₂O₂
[2]

Reaction Product
Nickel dimethylglyoximate,

Ni(C₄H₇N₂O₂)₂
[1]

Appearance Bright cherry-red precipitate [1][5]

Optimal pH Range 5 to 9 [3][4][8]

Gravimetric Factor
0.2032 (Weight of Ni / Weight

of Ni(DMG)₂)
[6]

Reagent Stoichiometry

Approximately 7 parts DMG

are required to precipitate 1

part of nickel.[6]

Spectrophotometric λmax
~445 nm (for the oxidized Ni-

DMG complex in solution)
[9]

Qualitative Detection Limit
Can detect nickel release > 0.5

μg/cm²/week from surfaces.[7]

Experimental Protocols
Reagent Preparation

1% (w/v) Dimethylglyoxime Solution: Dissolve 1.0 g of solid dimethylglyoxime in 100 mL

of 95% ethanol.[9][10] Store in a sealed container.

Dilute Ammonia Solution (approx. 6 M): In a well-ventilated fume hood, carefully add 100 mL

of concentrated ammonium hydroxide to 100 mL of distilled water in a beaker.[10] Stir gently

and allow to cool.

Masking Solution - 15% (w/v) Tartaric or Citric Acid: Dissolve 15 g of tartaric acid (or citric

acid) in 80 mL of distilled water and dilute to a final volume of 100 mL.[10] This solution is

used to prevent interference from metal ions such as Fe(III) and Cr(III).[3]
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Protocol 1: Qualitative Spot Test for Surfaces (e.g.,
Jewelry, Metal Parts)
This protocol is designed for rapid screening of nickel presence on a metal surface.

Preparation: Clean the surface of the object to be tested to remove any dirt or oils.

Application: Moisten a cotton-tipped applicator with 2-3 drops of the 1% DMG solution,

followed by 2-3 drops of the dilute ammonia solution.[11]

Testing: Firmly rub the moistened applicator against the test area on the object for

approximately 30-60 seconds.[1][11]

Observation: A pink to red color developing on the cotton tip indicates the presence of

available nickel.[11] No color change suggests nickel is absent or below the detection limit.

Protocol 2: Qualitative Test for Nickel in Solution
This protocol is for detecting nickel ions in a liquid sample.

Sample Preparation: Place 1-2 mL of the sample solution into a test tube or onto a white spot

plate.

Interference Masking (if required): If interfering ions like iron or chromium are suspected, add

1 mL of 15% tartaric or citric acid solution and mix well.[3]

Reagent Addition: Add 3-5 drops of 1% DMG solution to the sample.

pH Adjustment: Add dilute ammonia solution dropwise, mixing after each drop, until the

solution is faintly ammoniacal (a slight smell of ammonia is detectable).[5]

Observation: The immediate formation of a bright red or pink precipitate confirms the

presence of nickel.[1]

Protocol 3: Quantitative Gravimetric Determination of
Nickel
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This protocol provides a method for accurately determining the concentration of nickel in a

solution.

Sample Preparation: Accurately weigh a sample containing no more than 100 mg of nickel

into a beaker.[6] If the sample is solid (e.g., steel), dissolve it in an appropriate acid mixture

(e.g., nitric and hydrochloric acids) in a fume hood.[3][6][10]

Masking and Dilution: Add 2 g of tartaric acid and dilute the solution to approximately 250 mL

with distilled water.[6]

Heating: Gently heat the solution to 60-80°C.[5][10] Do not boil.

Precipitation:

Add a slight excess of the 1% alcoholic DMG solution while stirring (approximately 20-25

mL is typical).[10]

Immediately following, add dilute ammonia solution dropwise while stirring continuously

until the solution is slightly alkaline and a red precipitate forms.[10]

Digestion: Place the beaker on a steam or water bath for 20-30 minutes to allow the

precipitate to fully form and become denser.[5][10] Allow it to cool to room temperature for

about one hour.[10]

Filtration and Washing:

Filter the precipitate through a pre-weighed, sintered glass crucible.

Wash the precipitate several times with cold distilled water until the filtrate is free of

chloride ions (test with acidic silver nitrate solution).[10]

Drying and Weighing: Dry the crucible containing the precipitate in an oven at 110-120°C for

at least one hour.[5][12] Cool in a desiccator and weigh. Repeat the drying and weighing

process until a constant mass is achieved.

Calculation: Calculate the weight of nickel using the following formula:

Weight of Nickel (g) = Weight of Precipitate (g) × 0.2032[6]
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Visualizations
The following diagrams illustrate the experimental workflow and the underlying chemical

reaction of the nickel spot test.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3433209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Test Procedure

Result Interpretation

Solid or Liquid Sample
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(if solid sample)

Add Masking Agent
(e.g., Citric Acid)

to prevent interference

Add 1% Dimethylglyoxime
(DMG) Solution

Add Dilute Ammonia (NH4OH)
dropwise to make alkaline (pH > 7)

Observe Color

Pink to Red Precipitate
(Nickel Present)

Positive

No Color Change
(Nickel Absent)

Negative

Click to download full resolution via product page

Caption: Workflow for the qualitative detection of nickel using the dimethylglyoxime spot test.
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Reactants Conditions

Products

Nickel Ion (Ni²⁺)

Nickel Dimethylglyoximate
Ni(C₄H₇N₂O₂)₂

2x Dimethylglyoxime (DMG)
C₄H₈N₂O₂

Alkaline Medium
(Ammonia Buffer, pH 5-9)

2x Protons (2H⁺)

Click to download full resolution via product page

Caption: Chemical reaction pathway for the formation of the red nickel-DMG complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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